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Compound of Interest

Compound Name: 2-Methyldecane

Cat. No. B042159

Before handling or disposing of 2-methyldecane, ensure all immediate safety measures are in
place.

Personal Protective Equipment (PPE): Proper PPE is mandatory to prevent exposure. At a
minimum, personnel should wear:

o Eye and Face Protection: Chemical safety goggles or a face shield meeting appropriate
government standards (e.g., NIOSH or EN 166).[1]

o Skin Protection: Chemically resistant gloves (inspect before use) and a lab coat or a
protective suit.[1]

o Respiratory Protection: If working outside a fume hood or in an area with insufficient
ventilation, use a suitable respirator.

Spill Response Protocol: In the event of a spill, immediate action is necessary to contain the
material and prevent exposure.

o Evacuate and Ventilate: Evacuate all non-essential personnel from the area and ensure
adequate ventilation.[1][3]

« Containment: Prevent the spill from entering drains or waterways by using an inert absorbent
material such as sand or vermiculite.[1][3]

o Cleanup: Carefully absorb the spilled liquid with the inert material. Sweep up the material
and place it into a suitable, closed, and properly labeled container for disposal.[1]
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o Decontamination: Clean the affected area thoroughly after the spill has been removed.

Data Presentation: 2-Methyldecane Properties and

Hazards

The following table summarizes key quantitative and hazard data for 2-methyldecane.

Property Value Reference
CAS Number 6975-98-0 [11[4]
Molecular Formula Ci11H24 [1][4]
Molecular Weight 156.31 g/mol [1]

UN Number UN 3295 [1]

GHS Hazard Class

Flammable Liquid, Category 3

[1](2]

Aspiration Hazard, Category 1

[2]

Hazardous to the aquatic

environment, long-term hazard

[2]

Hazard Statements

H226: Flammable liquid and

vapor

[1](2]

H304: May be fatal if

swallowed and enters airways

[2]

Proper Disposal Procedures

The disposal of 2-methyldecane must be handled in accordance with federal and state
regulations, such as those established by the Resource Conservation and Recovery Act
(RCRA) in the United States.[5][6][7] Never pour chemical waste down the drain.[5][8][9]

Step 1: Waste Classification and Segregation

o Classify: 2-methyldecane is classified as a flammable, non-halogenated organic solvent.
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e Segregate: To prevent dangerous reactions, it is crucial to segregate waste streams.[10][11]
Keep 2-methyldecane waste separate from:

[e]

Halogenated solvents (e.g., methylene chloride, chloroform)[10]

o

Acids and bases[8]

Oxidizers

[¢]

o

Agueous waste

Step 2: Containerization

» Use a chemically compatible container, preferably plastic or a safety-coated glass bottle, that
is in good condition and will not leak.[12]

e The container must have a tight-fitting screw cap to prevent the escape of flammable vapors.

[9]

o Keep the waste container closed at all times, except when adding waste.[5][10]

Step 3: Labeling

o Properly label the waste container immediately upon adding the first drop of waste.[8]
e The label must include:

o The words "Hazardous Waste"[8]

o The full chemical name: "Waste 2-Methyldecane"

o An accurate indication of the hazards (e.g., "Flammable," "Toxic") and corresponding
pictograms.[8]

Step 4: Accumulation and Storage

o Store the labeled waste container in a designated Satellite Accumulation Area (SAA), which
must be at or near the point of waste generation.[5][8][12]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.benchchem.com/product/b042159?utm_src=pdf-body
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://danthelabsafetyman.com/3-rules-regarding-chemical-waste-in-the-laboratory/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://danthelabsafetyman.com/3-rules-regarding-chemical-waste-in-the-laboratory/
https://danthelabsafetyman.com/3-rules-regarding-chemical-waste-in-the-laboratory/
https://www.benchchem.com/product/b042159?utm_src=pdf-body
https://danthelabsafetyman.com/3-rules-regarding-chemical-waste-in-the-laboratory/
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://danthelabsafetyman.com/3-rules-regarding-chemical-waste-in-the-laboratory/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» As 2-methyldecane is a flammable liquid, the SAA must be located within a flammable liquid
storage cabinet.[8]

o Ensure the storage area has secondary containment to capture any potential leaks or spills.
[10]

» Do not accumulate more than 55 gallons of hazardous waste in an SAA.[5][10][12]

Step 5: Arrange for Disposal

e Once the container is full or you are finished generating this waste stream, arrange for
pickup.

o Contact your institution's Environmental Health & Safety (EHS) department or a licensed
hazardous waste disposal company to schedule a pickup.[1][5]

o Complete any required waste pickup forms, providing an accurate description of the
container's contents.[5]

» Do not transport the hazardous waste yourself; this must be done by trained personnel.[10]

Experimental Protocols

This document provides operational and disposal guidance; therefore, experimental protocols
are not applicable.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of 2-
methyldecane.
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Waste Generation:
2-Methyldecane

Step 1: Classify & Segregate Improper Disposal:
(Flammable, Non-Halogenated) Drain / Trash

Step 2: Containerize
(Closed, Compatible Container)

Step 3: Label
('Hazardous Waste', Chemical Name, Hazards)

Step 4: Store in SAA
(Flammable Cabinet, Secondary Containment)

Step 5: Request Pickup
(Contact EHS or Licensed Vendor)

Final Disposal
(Hand-off to Authorized Personnel)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-methyldecane hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b042159?utm_src=pdf-body-img
https://www.benchchem.com/product/b042159?utm_src=pdf-body
https://www.benchchem.com/product/b042159?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

. angenechemical.com [angenechemical.com]
. nmppdb.com.ng [nmppdb.com.ng]

. benchchem.com [benchchem.com]

. Page loading... [wap.guidechem.com]

. odu.edu [odu.edu]

. youtube.com [youtube.com]

. epa.gov [epa.gov]

. danthelabsafetyman.com [danthelabsafetyman.com]

°
(] [e0] ~ (o)) )] EaN w N -

. web.mit.edu [web.mit.edu]
e 10. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

e 11. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor
Security System [laborsecurity.com]

e 12. ehrs.upenn.edu [ehrs.upenn.edu]

« To cite this document: BenchChem. [Immediate Safety and Logistical Information)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042159#2-methyldecane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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